N-(3,5-dimethylphenyl)-2-{[3-(phenylthio)pyrazin-2-yl]thio}acetamide

• IUPAC Name: 2-[2-(3-chloro-4-methylanilino)-2-oxoethyl]-N-(3-methylphenyl)-3-oxo-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide
• InChI: InChI=1S/C23H20ClN5O3/c1-14-4-3-5-17(10-14)26-22(31)16-7-9-20-27-29(23(32)28(20)12-16)13-21(30)25-18-8-6-15(2)19(24)11-18/h3-12H,13H2,1-2H3,(H,25,30)(H,26,31)
• InChI Key: NSVGFVKDGDOAMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CN3C(=NN(C3=O)CC(=O)NC4=CC(=C(C=C4)C)Cl)C=C2
• Molecular Formula: C23H20ClN5O3
• Molecular Weight: 449.9 g/mol
• CAS No.: 1226443-87-3

Description

N-(3,5-dimethylphenyl)-2-{[3-(phenylthio)pyrazin-2-yl]thio}acetamide, commonly known as DMTA, is a chemical compound that has been widely studied for its potential use in scientific research. DMTA belongs to the class of thioacetamide derivatives, which have been found to exhibit a range of biological activities. In

Mechanism of Action

The exact mechanism of action of DMTA is not fully understood, but it is believed to act through the inhibition of specific enzymes and signaling pathways in the body. DMTA has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been shown to inhibit the activity of protein kinase C (PKC), a signaling pathway that is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
DMTA has been found to exhibit a range of biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis (programmed cell death), and inhibit the production of pro-inflammatory cytokines. DMTA has also been found to exhibit antioxidant activity and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMTA in lab experiments is its relatively simple synthesis method and high purity. It has also been found to exhibit a range of biological activities, making it a versatile compound for use in a variety of research applications. However, one limitation of using DMTA in lab experiments is its potential toxicity, which must be carefully monitored to ensure the safety of researchers.

Future Directions

There are many potential future directions for research on DMTA. One area of interest is its potential use in the treatment of neurological disorders, particularly Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use in the development of new anti-cancer therapies. Further research is also needed to fully understand the mechanism of action of DMTA and to explore its potential use in a range of other biomedical applications.

Synthesis Methods

DMTA can be synthesized using a straightforward method that involves the reaction of 3,5-dimethylphenyl isothiocyanate with 3-phenylthio-2-pyrazinecarboxylic acid in the presence of a base. The resulting product can be purified using standard chromatographic techniques to yield pure DMTA.

Scientific Research Applications

DMTA has been extensively studied for its potential use in scientific research, particularly in the field of medicinal chemistry. It has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial effects. DMTA has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.